lambda spirulinan
Description
Overview of Spirulina (Cyanobacteria) as a Source of Bioactive Compounds
Spirulina is a genus of prokaryotic, photosynthetic cyanobacteria that has been consumed for centuries due to its high nutritional value. nih.gov It is commercially cultivated worldwide as a food supplement, lauded for its dense content of proteins (55-70%), vitamins (such as B-complex and E), minerals (including iron, calcium, and magnesium), and essential fatty acids. mdpi.commdpi.com Beyond its basic nutritional profile, Spirulina is a veritable treasure trove of bioactive compounds. These include pigments like phycocyanin and carotenoids, as well as a significant polysaccharide fraction, which are collectively responsible for many of its purported health benefits. mdpi.commdpi.com The cell wall of Spirulina itself is composed of polysaccharides, rendering them highly digestible. mdpi.com
The primary species utilized for nutritional and research purposes are Spirulina platensis and Spirulina maxima. These species are known to produce a variety of bioactive molecules that have garnered scientific attention for their potential therapeutic properties, including antioxidant, anti-inflammatory, and immunomodulatory effects. mdpi.com
Significance of Polysaccharides Derived from Spirulina in Academic Research
Polysaccharides from Spirulina (often abbreviated as SPP or PSP) represent a significant area of academic inquiry. nih.gov These complex carbohydrates, which can constitute 15-25% of the organism's dry weight, are not merely structural or storage molecules. mdpi.commdpi.com Research has demonstrated that Spirulina polysaccharides possess a wide spectrum of biological activities. nih.gov
A notable characteristic of some Spirulina polysaccharides is the presence of sulfate (B86663) groups. These sulfated polysaccharides have been a particular focus of research, showing promising antiviral, anti-inflammatory, and immune-modulating activities. mdpi.comresearchgate.net The biological function of these polysaccharides is intricately linked to their structural characteristics, such as their monosaccharide composition, molecular weight, and the nature of their glycosidic linkages. biorxiv.org
Studies have explored various methods to extract and purify these compounds, including hot water extraction, alkaline extraction, and fractionation using chromatography techniques. nih.govacs.org These processes yield different polysaccharide fractions with distinct chemical compositions and biological effects, highlighting the diversity within this single class of molecules. nih.govacs.org
Research Focus and Current Understanding of Lambda Spirulinan
Direct scientific literature detailing the specific structure and function of a compound named "this compound" is not widely available in public research databases. The compound is listed with the CAS number 102381-89-5, but this registration provides little insight into its specific chemical nature. chemicalbook.comchemsrc.com The name itself may be a proprietary or trade name for a specific polysaccharide fraction isolated from Spirulina.
The designation "lambda" is notably used in polysaccharide chemistry to describe a specific type of carrageenan (lambda-carrageenan), a sulfated polysaccharide from red seaweeds. frontiersin.orgresearchgate.net By analogy, it is plausible that "this compound" refers to a specific, potentially sulfated, fraction of polysaccharide from Spirulina.
Given the lack of direct data, the current understanding of this compound must be inferred from the extensive research on the broader family of Spirulina polysaccharides. The research focus lies in isolating distinct fractions—such as extracellular, cell wall, and intracellular storage polysaccharides—and characterizing their composition and bioactivities. researchgate.net For instance, studies have successfully fractionated crude Spirulina polysaccharides into different components, revealing that their monosaccharide makeup and biological activities can vary significantly. researchgate.netacs.org Therefore, this compound is best understood as a component of this complex polysaccharide matrix, with its properties likely aligning with those observed for specific, purified Spirulina polysaccharide fractions.
Interactive Data Tables
Table 1: General Composition of Spirulina Polysaccharides
This table provides an overview of the typical monosaccharide units found in polysaccharides extracted from Spirulina platensis. The relative abundance of these monosaccharides can vary based on the specific strain, cultivation conditions, and extraction methods used.
| Monosaccharide | Typical Presence in Spirulina Polysaccharides | Reference |
| Glucose | Present, often a major component | mdpi.comacs.org |
| Rhamnose | Present, often a major component | mdpi.comacs.org |
| Galactose | Present | mdpi.combiorxiv.org |
| Mannose | Present | mdpi.combiorxiv.org |
| Xylose | Present | mdpi.combiorxiv.org |
| Arabinose | Present | biorxiv.org |
| Fucose | Reported in some fractions | acs.org |
| Ribose | Reported in some fractions | researchgate.net |
| Glucuronic Acid | Present (Uronic Acid) | researchgate.net |
| Galacturonic Acid | Present (Uronic Acid) | researchgate.netbiorxiv.org |
Table 2: Characterization of Spirulina Polysaccharide Fractions
Researchers often separate crude polysaccharide extracts into different fractions to study their properties. This table illustrates findings from studies that have characterized such fractions.
| Polysaccharide Fraction | Extraction/Purification Method | Key Compositional Findings | Reported Biological Activity | Reference |
| Crude Polysaccharide (SP) | Hot alkali extraction | Composed mainly of rhamnose and glucose. | Immunomodulatory | acs.org |
| Purified Fraction (PSP-1) | DEAE-52 cellulose (B213188) chromatography | Composed only of glucose (neutral glucan). | Immunomodulatory | acs.org |
| Purified Fraction (PSP-2) | DEAE-52 cellulose chromatography | Composed only of glucose (neutral glucan). | Immunomodulatory | acs.org |
| Water Soluble Polysaccharide (Sp) | Hot water extraction, enzymatic digestion | Major sugar is galactose (42%), with rhamnose, arabinose, xylose, and mannose. Contains uronic acid. | Anti-cancer (gastric cells), Cytoprotective | biorxiv.org |
| Cell-free Medium Polysaccharides (CFPSs) | Not specified | Not detailed | Analgesic, Anti-inflammatory | nih.gov |
| Biomass Polysaccharides (BPSs) | Not specified | Not detailed | Analgesic, Anti-inflammatory | nih.gov |
Compound Index
Properties
CAS No. |
102381-89-5 |
|---|---|
Molecular Formula |
C7H3FN2O2 |
Synonyms |
lambda spirulinan |
Origin of Product |
United States |
Biosynthesis and Genetic Engineering of Polysaccharides in Spirulina
Identified Biosynthetic Pathways for Complex Polysaccharides in Cyanobacteria
Cyanobacteria, including Spirulina, synthesize a variety of polysaccharides that serve structural and storage functions. mdpi.com These carbohydrates constitute a significant portion of the dry weight of Spirulina, approximately 15–20%. mdpi.com The main monosaccharides found in Spirulina polysaccharides typically include glucose, rhamnose, xylose, mannose, and galactose. mdpi.com Sulfated polysaccharides are a notable class found in Spirulina, known for their antiviral, anti-inflammatory, and immune-modulating properties. mdpi.comnih.gov While the specific, detailed biosynthetic pathway for lambda spirulinan in Spirulina is not fully elucidated in the provided search results, research on other cyanobacterial sulfated polysaccharides, such as synechan from Synechocystis sp. strain PCC 6803, provides insights into potential mechanisms. elifesciences.org Biosynthesis of extracellular polysaccharides in cyanobacteria is a complex process influenced by factors like nutrient availability, salinity, irradiance, and temperature. mdpi.comresearchgate.net Stressful conditions, such as nutrient limitations, can also be associated with increased exopolysaccharide production. researchgate.net
Gene Clusters and Enzymes Involved in Polysaccharide Assembly and Sulfation
The synthesis of complex polysaccharides involves a coordinated effort of various enzymes encoded by specific gene clusters. While direct information on gene clusters specifically for this compound was not extensively detailed in the search results, studies on polysaccharide biosynthesis in cyanobacteria and related organisms offer clues. Polysaccharide assembly typically involves glycosyltransferases that link monosaccharides together, and enzymes involved in the synthesis of activated sugar precursors. elifesciences.org Sulfation, a key modification in sulfated polysaccharides like this compound, is catalyzed by sulfotransferases. elifesciences.org Research in Synechocystis sp. strain PCC 6803 has identified xss genes, including those for sulfotransferases, involved in the biosynthesis of the sulfated exopolysaccharide synechan. elifesciences.org These genes can be influenced by environmental conditions, such as iron deficiency. elifesciences.org The presence of sulfate (B86663) groups is crucial for the bioactivity of sulfated polysaccharides. nih.govresearchgate.net
Molecular Mechanisms Regulating Polysaccharide Production in Spirulina
The regulation of polysaccharide production in Spirulina is influenced by environmental factors and likely involves complex molecular mechanisms. Studies have shown that optimizing growth conditions, such as light intensity, temperature, and NaCl concentration, can impact polysaccharide yield. researchgate.net For instance, higher light intensity and temperature have been reported to promote the production of exopolysaccharides in A. platensis. researchgate.net Nutrient availability, particularly nitrogen concentration, can also influence the induction and sulfate content of sulfated polysaccharides in Spirulina platensis. researchgate.net Proteomic analysis of Spirulina under stress conditions, such as low temperature, has revealed differential expression of enzymes involved in carbohydrate metabolism, including those related to polysaccharide biosynthesis and breakdown. plos.org Enzymes like glycogen (B147801) phosphorylase and α-amylase, which break down polysaccharides, were found to be up-regulated under low-temperature stress, while enzymes involved in polysaccharide biosynthesis (e.g., maltooligosyl trehalose (B1683222) synthase, 1,4-alpha-glucan branching enzyme, glycogen synthase) showed decreased levels. plos.org This suggests a regulatory shift towards producing more soluble sugars under such conditions. plos.org Signaling pathways, such as MAPKs and NF-κB, have been implicated in the immunomodulatory activity of Spirulina polysaccharides, suggesting their involvement in cellular responses that might be linked to polysaccharide production or modification. nih.gov
Genetic Manipulation Strategies for Enhanced Polysaccharide Yield and Structural Modification
Genetic engineering approaches hold significant potential for improving polysaccharide production and modifying their structure in Spirulina. However, genetic manipulation of Spirulina has historically faced challenges, including the lack of suitable vectors, the presence of restriction enzymes, and high genomic DNA methylation. researchgate.netnih.govresearchgate.netekb.egresearchgate.net Despite these hurdles, progress is being made in developing gene transfer systems and targeted mutagenesis techniques. researchgate.netgoogle.com
Gene Cloning and Expression in Heterologous Systems (e.g., E. coli)
While direct genetic manipulation of Spirulina has been challenging, genes from Spirulina involved in various processes, though not specifically detailed for this compound biosynthesis in the provided text, have been successfully cloned and expressed in heterologous systems like E. coli. researchgate.netdergipark.org.tr This approach allows for the study and characterization of individual Spirulina genes and enzymes, which can provide valuable insights for future metabolic engineering efforts in Spirulina itself. For example, genes for subunits of ribulose-1,5-bisphosphate carboxylase and ribosomal proteins from S. platensis have been cloned and expressed in E. coli. researchgate.netdergipark.org.tr
CRISPR-Cas9 Gene Editing for Targeted Pathway Modification
CRISPR-Cas9 technology offers a powerful tool for targeted gene editing, enabling precise modifications to metabolic pathways involved in polysaccharide biosynthesis. mdpi.commdpi.comdntb.gov.ua While the application of CRISPR-Cas9 specifically for enhancing this compound production in Spirulina is not explicitly detailed in the search results, this technology is being explored and applied in other microalgae and cyanobacteria for modifying metabolic pathways and improving the production of desired compounds. mdpi.commdpi.commeer.com The development of techniques for targeted introduction of mutations in the Spirulina genome is an active area of research. google.com
Random Mutagenesis and Strain Selection
Random mutagenesis, using physical or chemical mutagens, followed by strain selection, is a traditional and effective method for improving microbial strains for enhanced production of desired metabolites, including polysaccharides. mdpi.commdpi.comnih.gov This approach does not require detailed knowledge of the organism's genetic background and can generate genetic diversity for screening. mdpi.comnih.gov Studies have successfully used random mutagenesis techniques, such as atmospheric and room-temperature plasma (ARTP), to obtain mutant strains of other organisms with significantly increased polysaccharide production. mdpi.comresearchgate.net While random mutagenesis introduces mutations at various sites, subsequent screening allows for the selection of strains exhibiting improved polysaccharide yields. mdpi.com This method has been applied to S. platensis to generate mutants, although challenges remain in achieving stable transformation and targeted modifications compared to random mutagenesis. google.com
Investigation of the Biological Activities and Underlying Molecular Mechanisms of Lambda Spirulinan
In Vitro Mechanistic Studies
In vitro research provides controlled environments to dissect the specific interactions of lambda spirulinan with biological systems at the cellular and molecular levels.
Cell Growth Promotion and Cell Line Optimization (e.g., HuH-6KK cell line)
This compound has demonstrated the ability to promote cell growth in specific contexts. Notably, a novel human hepatoblastoma cell line, HuH-6KK, was developed from the original HuH-6 c15 (HuH) line by culturing the cells in a medium enriched with 0.01% mucous polysaccharide (spirulinan) isolated from Spirulina subsalsa. The original HuH cells showed limited proliferation in standard RPMI 1640 medium with fetal calf serum (FCS). The selected HuH-6KK cells exhibited rapid growth in a serum-free eRDF medium supplemented with insulin (B600854), transferrin, ethanolamine, and selenite (B80905) (ITES). While the original HuH cells also proliferated in the eRDF-ITES medium, their growth rate was slower compared to the HuH-6KK cells. The presence of ITES ingredients was important for growth, with insulin showing the most significant promotion of HuH-6KK cell growth. The addition of this compound during the selection process facilitated the isolation of HuH cells with a high growth rate in serum-free conditions, suggesting a role in optimizing cell line proliferation for specific culture requirements. nih.govtandfonline.comsochara.org
Immunomodulatory Effects on Immune Cells (e.g., Macrophage Activation, Cytokine Modulation: IL-6, TNF-α, IL-10)
Studies on polysaccharides derived from Spirulina platensis have indicated potential immunomodulatory effects, particularly on macrophages. These effects can involve the activation of macrophages and the modulation of cytokine production, including pro-inflammatory cytokines like Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), and the anti-inflammatory cytokine Interleukin-10 (IL-10). Polysaccharides from Spirulina platensis have been shown to enhance the phagocytic activity of RAW264.7 cells, a murine macrophage cell line, indicating activation of the innate immune response. nih.gov Some studies suggest that Spirulina extracts can influence the production of IL-6 and TNF-α, with some reports indicating an inhibitory potential on these pro-inflammatory cytokines. researchgate.net Conversely, other research on polysaccharides from different algal species has shown the ability to induce the release of cytokines like IL-6 and TNF-α from macrophages. ulpgc.es The modulation of IL-10, an anti-inflammatory cytokine, has also been observed in studies involving Spirulina, with some findings indicating a decrease in IL-10 gene expression in certain contexts. researchgate.net These varied effects highlight the complex nature of polysaccharide interactions with immune cells and the potential for differential modulation of the immune response.
Antiviral Activity (e.g., Inhibition of Viral Adsorption, Internalization, Replication)
Sulfated polysaccharides from algae, including those structurally similar to this compound, have demonstrated antiviral activities through various mechanisms in vitro. These mechanisms primarily involve interfering with the early stages of viral infection. Sulfated polysaccharides can inhibit viral adsorption by binding to viral particles or host cell surface receptors, thereby preventing the virus from attaching to the host cell. frontiersin.orgscholars.directscispace.com They can also impede viral internalization, preventing the virus from entering the host cell after attachment. frontiersin.orgscholars.directnih.gov Some studies suggest that certain algal polysaccharides may also affect later stages of the viral life cycle, such as inhibiting viral replication or protein synthesis within the host cell. frontiersin.orgscholars.directscispace.comnih.gov Calcium spirulan (B1169739) (Ca-Sp), a sulfated polysaccharide from Arthrospira platensis, has shown effectiveness against enveloped viruses like HSV-1, inhibiting its entry and replication in a dose-dependent manner without suppressing host cell function. semanticscholar.org This suggests that Ca-Sp targets not only adsorption and penetration but potentially also intracellular replication stages. semanticscholar.org
Anti-inflammatory Pathway Modulation (e.g., NF-κB, MAPK Signaling)
This compound and related polysaccharides from Spirulina and other algae have been studied for their ability to modulate inflammatory pathways, particularly the NF-κB and MAPK signaling cascades. These pathways are crucial in regulating the inflammatory response in immune cells like macrophages. nih.govmdpi.com Activation of NF-κB and MAPK pathways leads to the production of pro-inflammatory mediators and cytokines. nih.govmdpi.com Research suggests that algal extracts and polysaccharides can inhibit inflammatory signaling pathways such as NF-κB and MAPK. nih.govresearchgate.netmdpi.com Specifically, some studies on lambda polysaccharides have reported their ability to suppress the NF-κB signaling pathway, leading to reduced expression of inflammatory factors in LPS-induced inflammatory cells. mdpi.com This modulation can occur by blocking the translocation of signaling molecules into the cell nucleus, thereby decreasing the transcription of inflammatory mediator genes. nih.govmdpi.com
Anticancer Activity (e.g., Cell Growth Inhibition, Apoptosis Induction in in vitro cancer cell lines)
In vitro studies have explored the potential anticancer activity of Spirulina and its components, including polysaccharides, against various cancer cell lines. These studies have investigated effects such as the inhibition of cancer cell growth and the induction of apoptosis (programmed cell death). Spirulina preparations have been shown to inhibit the proliferation of cancer cell lines and induce apoptosis in vitro. nih.govspru.co.zanih.govmdpi.com For instance, water extracts of Spirulina have inhibited the growth of human colon carcinoma cells and hepatocellular carcinoma cells. spru.co.za Spirulina nanoparticles have also demonstrated cytotoxic effects on various cancer cell lines, including buccal, colorectal, and breast cancer cells, while showing negligible mortality in non-cancerous cells. nih.gov The induction of apoptosis by Spirulina components, such as phycocyanin, has been linked to mechanisms involving the mitochondrial pathway and the modulation of pro-apoptotic and anti-apoptotic proteins. researchgate.netoncologyradiotherapy.com Studies have reported that Spirulina extract can induce apoptosis in hepatocellular carcinoma cell lines by increasing the Bax/Bcl-2 ratio. nih.gov Phenolic extracts from Spirulina have also been shown to induce apoptosis in esophageal cancer cell lines, potentially through increasing intracellular free radicals and causing DNA damage. oncologyradiotherapy.com
Table 1: Summary of In Vitro Biological Activities of this compound and Related Spirulina Components
| Biological Activity | Mechanism(s) Investigated | Cell Line(s)/Model(s) Used | Key Findings |
| Cell Growth Promotion | Culture medium component | HuH-6KK (human hepatoblastoma) | Used in the selection and rapid growth of HuH-6KK cells in serum-free medium. nih.govtandfonline.comsochara.org |
| Immunomodulation | Macrophage activation, Cytokine modulation (IL-6, TNF-α, IL-10) | RAW264.7 (murine macrophage), Human immune cells | Enhanced phagocytic activity; Potential to modulate IL-6, TNF-α, and IL-10 production. nih.govresearchgate.netulpgc.esresearchgate.net |
| Antiviral Activity | Inhibition of viral adsorption, internalization, replication | Various enveloped virus models (e.g., HSV-1) | Interference with early stages of viral infection; Inhibition of viral entry and replication. frontiersin.orgscholars.directscispace.comnih.govsemanticscholar.org |
| Antioxidant Mechanisms | Free radical scavenging (DPPH, ABTS), Enzyme activation | In vitro radical scavenging assays | Scavenging of DPPH and ABTS radicals; Potential to activate antioxidant enzymes. nih.govwu.ac.thmdpi.comresearchgate.netnih.govju.edu.jomdpi.comscielo.br |
| Anti-inflammatory Modulation | NF-κB, MAPK signaling pathways | Macrophages (e.g., RAW264.7) | Inhibition or modulation of NF-κB and MAPK pathways; Reduction in pro-inflammatory factors. nih.govmdpi.comresearchgate.netmdpi.com |
| Anticancer Activity | Cell growth inhibition, Apoptosis induction | Various cancer cell lines (e.g., HepG2, MCF-7) | Inhibition of proliferation; Induction of apoptosis through mitochondrial and other pathways; Selective cytotoxicity. nih.govspru.co.zanih.govmdpi.comresearchgate.netoncologyradiotherapy.com |
Table 2: Examples of In Vitro Anticancer Effects of Spirulina Extracts/Components
| Source/Compound | Cancer Cell Line(s) Tested | Observed Effect(s) | Reference(s) |
| Spirulina platensis filtrates | Caco-2 (human colon cancer) | Anti-proliferative, Pro-apoptotic (at higher concentrations) | nih.gov |
| Spirulina nanoparticles (sNPs) | TR-146 (buccal), Caco-2, HT-29 (colorectal), MCF-7 (breast) | Cytotoxicity, Selective mortality in cancer cells | nih.gov |
| Water extract of Spirulina | Human colon carcinoma, Hepatocellular carcinoma (HCC) | Growth inhibition | spru.co.za |
| Phenolic extract from Spirulina | SK-GT-4 (esophageal cancer) | Apoptosis induction, Increased intracellular free radicals, DNA damage | oncologyradiotherapy.com |
| C-Phycocyanin from Spirulina | SKOV-3 (ovarian cancer), MCF-7 (breast) | Proliferation inhibition, Apoptosis induction (mitochondrial pathway) | researchgate.net |
| Spirulina extract | HepG2 (hepatocellular carcinoma) | Apoptosis induction (increased Bax/Bcl-2 ratio) | nih.gov |
| Sulfated hetero-polysaccharide from Tribonema sp. | HepG2 (hepatocellular carcinoma) | Dose-dependent anticancer activity, Apoptosis induction, affects mitosis/cell cycle | mdpi.com |
| Kappa, iota, and lambda carrageenans | MCF-7 (breast cancer) | Apoptosis induction (increased caspase-3 activity, Bax:Bcl-2 ratio) | nih.govmdpi.com |
Antimicrobial Properties (e.g., Antifungal, Antibacterial)
Extracts from Spirulina platensis, containing components like Calcium Spirulan, have demonstrated antimicrobial properties against a range of microorganisms, including bacteria and fungi. Studies have shown that Spirulina extracts can inhibit the growth of various bacterial strains. For instance, aqueous extracts of S. platensis have exhibited antibacterial activity against Vibrio fluvialis, a marine pathogen, showing inhibition zones of up to 19mm in diameter. mjpms.in Ethanolic and acetone (B3395972) extracts also showed inhibitory effects, albeit to a lesser extent. mjpms.in The minimum inhibitory concentration (MIC) for the water extract against V. fluvialis was reported as 250 µg/mL. mjpms.in
Beyond antibacterial effects, Spirulina platensis extracts have also shown antifungal activity against various fungal pathogens, including Aspergillus niger, Aspergillus flavus, Aspergillus fumigatus, Candida tropicalis, Candida albicans, and Candida glabrata. mjpms.in The antimicrobial effects of Spirulina are attributed, in part, to its bioactive compounds, which may act by weakening bacterial cell walls and increasing their porosity, leading to the leakage of cytoplasmic content. frontiersin.org
Preclinical In Vivo Animal Model Investigations (for Spirulina Polysaccharides Generally)
Preclinical studies utilizing animal models have investigated the biological activities of Spirulina polysaccharides, including Calcium Spirulan, providing insights into their potential therapeutic effects on various physiological systems.
Studies on Immune System Modulation in Animal Models
Research in animal models suggests that Spirulina polysaccharides can modulate the immune system. Studies in mice and dogs have indicated that a polysaccharide extract of Spirulina platensis can enhance the production of white blood cells, particularly in cases where the hematopoietic system is compromised, such as by irradiation. tandfonline.comfrontiersin.org This suggests a potential role in supporting immune cell recovery.
Spirulina and its polysaccharides may also influence the activity of specific immune cells. Enhanced macrophage phagocytic response and increased activity of natural killer (NK) cells have been observed in animals supplemented with Spirulina. frontiersin.orgfrontiersin.orgnih.gov Furthermore, Spirulina may modulate humoral immune responses, with studies in mice showing enhanced ex vivo production of IgA from Peyer's patch cells upon antigen presentation following Spirulina treatment. frontiersin.org The immune-modulatory effects might involve influencing the production of cytokines, although findings on specific cytokine levels can vary depending on the study and animal model. tandfonline.comresearchgate.net
Antiviral Efficacy in Animal Infection Models
Calcium Spirulan is particularly well-known for its potent antiviral activity demonstrated in various in vitro studies against enveloped viruses such as Herpes simplex virus type 1, human cytomegalovirus, measles virus, mumps virus, influenza A virus, and HIV-1. acs.orgmjpms.in The mechanism of action primarily involves inhibiting the penetration of the virus into host cells, likely by interfering with the initial binding of viral particles to the cell surface. acs.orgfhs-afs.net
While many studies on the antiviral effects of Ca-SP have been conducted in vitro, the strong evidence from these studies supports its potential as an antiviral agent. Animal infection models have been used to study the antiviral efficacy of Spirulina extracts containing Ca-SP. For example, studies have investigated the effects of Spirulina extracts against viruses relevant to aquaculture, such as the White Spot Syndrome virus in shrimp. fhs-afs.net The antiviral activity of Spirulina polysaccharides in animal models is often linked to their ability to inhibit viral entry and potentially stimulate immune responses that help clear the infection. frontiersin.org
Anti-inflammatory Responses in Animal Models
Spirulina and its polysaccharide components have demonstrated anti-inflammatory effects in various animal models. Studies have shown that Spirulina supplementation can reduce inflammation in models of acute and chronic inflammation. nih.govnih.govscispace.comthepharmajournal.com For instance, polysaccharide fractions from Spirulina platensis have been shown to significantly reduce carrageenan-induced paw inflammation volume in rats. nih.govscispace.comresearchgate.net
The anti-inflammatory mechanisms of Spirulina polysaccharides may involve the modulation of inflammatory mediators and pathways. Some studies suggest an influence on pro-inflammatory cytokines like TNF-α and IFN-γ. tandfonline.comfrontiersin.org Additionally, the antioxidant properties of Spirulina components, including polysaccharides, may contribute to their anti-inflammatory effects by counteracting oxidative stress, which is often linked to inflammation. nih.govnih.govmdpi.com
| Study (Animal Model) | Spirulina Component/Extract Used | Inflammatory Marker/Condition Measured | Key Finding |
| Rat (Carrageenan-induced paw edema) nih.govscispace.comresearchgate.net | Polysaccharide fractions | Paw inflammation volume | Significant reduction in inflammation volume. |
| Mice (Cd-induced toxicity) frontiersin.org | Selenium-containing polysaccharide | Liver TNF-α, IL-1β, IFN-γ, IL-10 | Mitigation of liver inflammation, correlation with gut microbiota changes. |
| Rat (Sepsis-induced acute lung injury) scielo.br | Polysaccharide from S. platensis | Systemic and pulmonary inflammation | Alleviation of inflammatory response and acute pulmonary damage. |
| Rat (Chronic inflammation) nih.gov | Spirulina maxima | β-glucuronidase, edema | Anti-inflammatory activity observed. |
| Rat (Hypertension) mdpi.com | Silicon-enriched Spirulina | Arterial stiffness, blood pressure | Improved vascular function, potentially via anti-inflammatory effects. |
Antioxidant Effects in Animal Models
Spirulina supplementation in animal models has been shown to improve markers of oxidative stress. This includes reducing lipid peroxidation and nitrite (B80452) levels and enhancing the activity of endogenous antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPX). nih.govfrontiersin.orgbiotechrep.irnih.govscirp.org For example, in a rat model of type 1 diabetes, Spirulina platensis treatment reduced lipid peroxidation and nitrite levels in plasma and tissues and improved antioxidant enzyme levels. scirp.org Another study in mice with cadmium-induced toxicity showed that a selenium-containing polysaccharide from Spirulina platensis mitigated oxidative stress in the liver by upregulating antioxidant enzyme activity. frontiersin.org
The antioxidant properties of Spirulina polysaccharides contribute to protecting against oxidative damage in various organs and tissues, including the liver, brain, and heart, as observed in animal studies. nih.govscirp.org
Effects on Specific Physiological Systems (e.g., Hypolipidemic Effects, Cardiovascular Benefits)
Animal model investigations have explored the effects of Spirulina polysaccharides on specific physiological systems, particularly focusing on metabolic and cardiovascular health. Spirulina is recognized for its potential hypolipidemic (cholesterol-lowering) effects. nih.govresearchgate.netresearchgate.netscirp.orgnews-medical.net Preclinical studies in various animal models consistently demonstrate the hypolipidemic activity of Spirulina. researchgate.net This involves lowering levels of total cholesterol, triglycerides, and low-density lipoprotein cholesterol, while potentially increasing high-density lipoprotein cholesterol. news-medical.net
Beyond lipid metabolism, Spirulina supplementation has shown benefits for cardiovascular health in animal models. These benefits are often linked to its hypolipidemic, antioxidant, and anti-inflammatory properties. researchgate.netscirp.org In a pig model of ST-elevation myocardial infarction (STEMI), Spirulina supplementation reduced infarct size and improved cardiac function. nih.govresearchgate.net This cardioprotective effect was associated with reduced DNA-oxidative damage, attenuated apoptotic markers, and modulated inflammatory responses in the heart tissue. nih.gov Studies in hypertensive rat models have also suggested that Spirulina can have hypotensive effects and improve the elasticity of arterial walls. mdpi.comnews-medical.net
| Study (Animal Model) | Spirulina Component/Extract Used | Physiological System/Marker Measured | Key Finding |
| Various animal models researchgate.netnews-medical.net | Spirulina | Lipid profile (cholesterol, triglycerides) | Consistent demonstration of hypolipidemic activity. |
| Rat (Type 1 diabetes) scirp.org | Spirulina platensis | Lipid profile, cardiac function | Reduced plasma and tissue lipids, improved cardiac function in control rats. |
| Pig (STEMI) nih.govresearchgate.net | Spirulina | Infarct size, cardiac function | Reduced infarct size, improved cardiac function, associated with anti-oxidative and anti-inflammatory effects. |
| Rat (Hypertension) mdpi.comnews-medical.net | Spirulina, Silicon-enriched Spirulina | Blood pressure, arterial elasticity | Suggested hypotensive effects and improved arterial wall elasticity. |
| Mouse (Parkinson's disease) nih.gov | Polysaccharide from S. platensis | Dopaminergic neurons, antioxidants | Protective effect on dopaminergic neurons, linked to antioxidant properties. |
Investigations on Carcinogenesis in Animal Models
Investigations into the effects of this compound, a polysaccharide isolated from Spirulina, on carcinogenesis in animal models are an area of ongoing research. While studies specifically detailing the impact of isolated this compound with comprehensive data in animal cancer models are limited in the currently available literature, research on the parent organism, Spirulina, and its broader extracts has provided insights into potential anti-cancer activities that may be attributed, in part, to its polysaccharide components like this compound.
Studies using Spirulina in animal models have explored its chemopreventive and anti-tumor effects in various cancer types. For instance, research on the chemopreventive properties of Spirulina microalgae (Spi) in an animal model of glioblastoma demonstrated that administration of Spi could delay the development of tumors and prolong the survival of tumor-bearing animals. wikipedia.org Mechanistic investigations in this model indicated that Spirulina significantly upregulated miR-34a and miR-125b, which are microRNAs implicated in the regulation of the PI3K/AKT/mTOR pathway, a key signaling route involved in cancer progression. wikipedia.org
In a study evaluating the chemopreventive effect of Spirulina platensis (SP) against dibutyl nitrosamine (B1359907) (DBN)-induced rat liver toxicity and carcinogenesis, SP supplementation significantly reduced the incidence of liver tumors. fishersci.ca The incidence of liver tumors in DBN-treated rats was notably higher compared to those treated with DBN and supplemented with SP. fishersci.ca
| Treatment Group | Liver Tumor Incidence |
| DBN-treated rats | 80% |
| DBN-treated rats + SP supplementation | 20% |
Data extracted from research on Spirulina platensis in a rat liver carcinogenesis model. fishersci.ca
Further molecular analysis in the liver carcinogenesis model indicated that SP treatment inhibited cell proliferation, associated with increased expression of p21 and decreased expression of Rb. fishersci.ca Additionally, SP was observed to increase Bax expression and decrease Bcl-2 expression, suggesting the induction of apoptosis. fishersci.ca
Another investigation utilizing a syngeneic mouse model of breast cancer evaluated the effects of Spirulina and gamma-tocotrienol, alone and in combination. While a significant reduction in tumor volume was observed with the combination treatment, the study also explored the effects of Spirulina alone on immune parameters. lipidmaps.org Feeding mice with Spirulina resulted in a marked increase of CD4/CD127+ T-cells and a decrease of T-regulatory cells in peripheral blood, suggesting an immunomodulatory effect that could potentially contribute to anti-cancer responses. lipidmaps.org
These findings from studies on Spirulina in animal models suggest potential anti-cancer activities, likely mediated by a combination of mechanisms including the modulation of cell proliferation, apoptosis, specific signaling pathways, and immune responses. While these studies provide a basis for the potential benefits of Spirulina components like this compound, further research specifically focusing on isolated this compound is needed to fully elucidate its distinct biological activities and underlying molecular mechanisms in the context of carcinogenesis in animal models.
Biotechnological Applications and Industrial Prospects of Lambda Spirulinan and Spirulina Polysaccharides Non Clinical Human Focus
Application in Advanced Cell Culture Media Formulations
Spirulina polysaccharides are being explored as functional additives in cell culture media. aip.org The complex nutritional profile of Spirulina, which includes proteins, vitamins, and minerals alongside polysaccharides, can support and enhance cell growth. aip.org The introduction of Spirulina-derived components, such as its hydrolysates, into media can induce and promote cell proliferation. google.com For instance, a sulfated polysaccharide from Spirulina platensis, Calcium-Spirulan (Ca-SP), has been shown to influence the metabolism of proteoglycans in cultured bovine aortic endothelial cells, demonstrating that these polysaccharides can interact with and influence cellular processes in vitro. jst.go.jp
Development of Serum-Free Media for Biotechnological Cell Lines
The development of serum-free media (SFM) is a critical goal in biotechnology to eliminate the ethical and scientific issues associated with fetal bovine serum (FBS), such as high cost and batch variability. mdpi.com Extracts from Spirulina platensis have been identified as a feasible alternative to FBS. mdpi.com Research shows that S. platensis extracts can significantly boost the proliferation of cell lines like Madin-Darby Canine Kidney (MDCK) and Vero cells, which are important for vaccine production. mdpi.com A recent patent application describes a cell culture medium where animal serum is partially or significantly replaced by a Spirulina hydrolysate, which was found to promote cell growth to a level comparable to or greater than media containing standard concentrations of FBS. google.com
A study on SFM formulation demonstrated the positive effect of Spirulina platensis (SP) extract on cell proliferation and its ability to reduce oxidative stress, a common issue in cell cultures. mdpi.com
Table 1: Effect of Spirulina platensis (SP) Extract on Cell Proliferation and Antioxidant Activity
| Cell Line | Treatment | Proliferation Rate (% of SFM control) | Superoxide (B77818) Dismutase (SOD) Activity (% of SFM control) |
|---|---|---|---|
| MDCK | SP Extract | Not specified, but significant increase reported | 108.72% |
| Vero | SP Extract | Not specified, but significant increase reported | 125.63% |
Data sourced from a study on serum-free media formulation. mdpi.com
Enhancement of Cell Growth in Industrial Bioreactors
In industrial bioreactors, maximizing cell density and productivity is essential. Polysaccharides from Spirulina have shown potential as growth enhancers. Studies have noted that Spirulina polysaccharides can improve the activity of cell nucleus enzymes and DNA repair synthesis, which are fundamental for healthy cell proliferation. emanresearch.org While much of the specific research on compounds like Calcium-Spirulan has focused on antiviral effects, the underlying mechanisms often involve interactions with cell surface receptors, which can also influence cell growth and signaling pathways relevant to bioreactor applications. cyanotech.comnih.gov The general bioactive properties of Spirulina extracts, including their rich polysaccharide content, contribute to an environment that fosters robust cell growth. aip.org
Potential as Biostimulants in Agricultural Systems
Spirulina and its extracts are emerging as effective biostimulants in sustainable agriculture. researchgate.netproquest.com The polysaccharides, along with other molecules like amino acids and phytohormones, promote plant growth and enhance tolerance to environmental stresses. researchgate.netsciencebiology.org Application of Spirulina-based products can improve soil nutrient availability, stimulate soil microflora, and enhance water retention. researchgate.netmdpi.commdpi.com
Research has demonstrated these effects across various crops. For example, treating cucumber seeds with Spirulina platensis biomass improved seed vigor and viability, attributed to the phytohormonal compounds and polysaccharides that promote growth. sciencebiology.org Similarly, studies on Lupinus luteus showed that applying S. platensis extract enhanced growth metrics and photosynthetic capacity. mdpi.com
Table 2: Reported Effects of Spirulina Polysaccharides and Extracts in Agriculture
| Application Area | Observed Effect | Plant/Crop Example | Source |
|---|---|---|---|
| Seed Priming | Increased growth rate and radicle length | Cucumber (Cucumis sativus) | sciencebiology.org |
| Foliar Spray | Improved growth metrics and phytohormone levels | Yellow Lupine (Lupinus luteus) | mdpi.com |
| Soil Amendment | Increased availability of N, P, K | Rice (Oryza sp.) | researchgate.net |
| Stress Mitigation | Enhanced tolerance to salinity | General | researchgate.net |
Stabilization of Other Bioactive Compounds (e.g., Phycocyanin)
Phycocyanin, the blue pigment-protein complex from Spirulina, is a valuable natural colorant and antioxidant, but it is notoriously unstable. nih.govmdpi.com Polysaccharides, including those from Spirulina itself, can act as effective stabilizing agents. researchgate.net They can protect phycocyanin from degradation caused by heat and pH changes by forming soluble complexes that stabilize the protein's structure and prevent aggregation. nih.gov For example, adding λ-carrageenan, another sulfated polysaccharide, has been shown to keep the blue color of phycocyanin stable even after heat treatment at 90°C under acidic conditions. nih.gov Sugars and other polysaccharides can increase the half-life of phycocyanin significantly during heating. nih.govtandfonline.com This stabilizing property is crucial for maintaining the quality and extending the shelf-life of phycocyanin for its use in various industries.
Table 3: Effect of Stabilizers on Phycocyanin Thermal Stability
| Stabilizer (at 20%) | pH | Incubation Conditions | Outcome | Source |
|---|---|---|---|---|
| Glucose | 7.0 | 60°C for 15 min | Half-life increased from 19 min to ~30-44 min | nih.gov |
| Sucrose | 7.0 | 60°C for 15 min | Half-life increased from 19 min to ~30-44 min | nih.gov |
| Sucrose | 6.0 | 65°C for 30 min | Significant stabilization observed | tandfonline.com |
| λ-carrageenan | 2.5 - 3.0 | 90°C | Blue color remained stable | nih.gov |
Integration in Non-Food/Non-Pharmaceutical Material Science (e.g., Biomaterials)
The physicochemical properties of Spirulina polysaccharides make them excellent candidates for biomaterial applications. nih.gov Their natural origin, biocompatibility, and biodegradability are highly desirable traits. nih.govresearchgate.net These polysaccharides have been used to create hydrogels, which are three-dimensional polymer networks that can hold large amounts of water, mimicking the natural extracellular matrix of tissues. nih.govacs.org Such hydrogels are explored for applications like wound dressings, where they can provide a moist, protective barrier. nih.gov Furthermore, Spirulina polysaccharides can be used as reducing and capping agents in the "green synthesis" of nanoparticles, such as silver or titanium dioxide nanoparticles, for various industrial uses. researchgate.netresearchgate.net Their ability to form films and act as a matrix in composite materials, for instance in combination with polycaprolactone (B3415563) (PCL) to create nanofiber wound dressings, highlights their versatility in material science. nih.gov
Derivatization and Structural Modification of Spirulina Polysaccharides
Chemical Modification Techniques
Chemical modification involves the introduction of new functional groups onto the polysaccharide backbone, which can alter the charge, polarity, and conformation of the macromolecule. mdpi.com These changes are often directly correlated with an enhancement of biological activities. nih.gov
Sulfation is a key modification that can significantly boost the biological potency of polysaccharides. ipb.pt Naturally occurring sulfated polysaccharides in Spirulina, such as Calcium Spirulan (B1169739) (Ca-SP), are known for their potent antiviral properties. acs.org The antiviral mechanism often involves the polyanionic nature of the sulfated polysaccharide, which can inhibit the adsorption and penetration of enveloped viruses into host cells. sciopen.com
Research has shown a direct correlation between the degree of sulfation and the biological activity of Spirulina polysaccharides. For instance, studies have demonstrated that increasing the sulfate (B86663) content can enhance anti-cancer activity. One study found that Spirulina platensis polysaccharides with a higher degree of sulfation (14.63%) exhibited greater anti-cancer activity against the MCF-7 breast cancer cell line compared to those with lower sulfation degrees. mdpi.com Another investigation reported that sulfated polysaccharides (SPS) from S. platensis showed significant growth inhibition against HepG2 and MCF-7 cancer cell lines, with IC50 values ranging from 0.54 to 4.0 µg/ml. mdpi.com
The modification of the sulfated polysaccharide Calcium Spirulan has been a subject of study. The replacement of the calcium ion with monovalent cations like sodium and potassium was found to maintain its antiviral activity against herpes simplex virus type 1 (HSV-1). nih.govnih.gov However, replacing the calcium ion with divalent or trivalent metal cations led to a reduction in this activity, highlighting the critical role of the specific cation chelated with the sulfate groups for maintaining the polysaccharide's active conformation. acs.orgnih.govnih.gov
Table 1: Effect of Sulfated Polysaccharides from Spirulina on Cancer Cell Viability
| Polysaccharide Derivative | Cancer Cell Line | IC50 Value | Source |
| Sulfated Polysaccharide (SPS) | HepG2 (Liver) | 0.54 - 4.0 µg/mL | mdpi.com |
| Sulfated Polysaccharide (SPS) | MCF-7 (Breast) | 0.54 - 4.0 µg/mL | mdpi.com |
| Water-Soluble Polysaccharide (Sp) | AGS (Gastric) | 48% inhibition | nih.gov |
| Polysaccharide Extract (PSP) | Hep-G2 (Liver) | >2000 µg/mL | ipb.pt |
| Polysaccharide Extract (PSP) | MCF-7 (Breast) | >1000 µg/mL | ipb.pt |
Phosphorylation is a chemical modification that introduces phosphate (B84403) groups onto the hydroxyl sites of a polysaccharide. This process can significantly alter the molecule's physicochemical properties and enhance its biological functions. researchgate.net The introduction of these anionic phosphate groups can improve water solubility and has been shown in various studies to confer or enhance antioxidant, antitumor, antiviral, and immunomodulatory effects in polysaccharides from different natural sources. researchgate.net
The synthesis of phosphorylated polysaccharides typically involves reagents such as phosphoric acid, phosphorous acid, or sodium tripolyphosphate. researchgate.net While phosphorylation has been successfully applied to polysaccharides from many plant, fungal, and algal sources to boost their bioactivity, specific research detailing the phosphorylation of Spirulina polysaccharides and the subsequent evaluation of their biological activities is not extensively documented in available literature. researchgate.netresearchgate.net However, studies on other polysaccharides have shown that phosphorylation can increase molecular weight and significantly improve antioxidant and anti-inflammatory functions, suggesting a promising avenue for future research into modifying Spirulina polysaccharides. mdpi.com
Carboxymethylation involves the introduction of carboxymethyl (-CH2COOH) groups onto the polysaccharide chain, typically by reacting the polysaccharide with chloroacetic acid in an alkaline medium. This modification introduces a negative charge and generally increases the water solubility of the native polysaccharide. nih.gov
Enhanced solubility and the presence of the acidic carboxymethyl groups can lead to significant improvements in biological activities. researchgate.net For polysaccharides from various sources, carboxymethylation has been shown to boost antioxidant, antitumor, immunoregulatory, and antibacterial functions. nih.govresearchgate.net The modification can alter the polymer's chain conformation and expose more active sites, thereby increasing its efficacy. nih.gov Although carboxymethylation is a well-established technique for modifying polysaccharides from diverse origins, specific studies focusing on the synthesis, characterization, and bioactivity of carboxymethylated Spirulina polysaccharides are limited in current scientific literature. ipb.ptresearchgate.net
Phosphorylation
Enzymatic Modifications for Controlled Depolymerization
Native polysaccharides often have very high molecular weights, which can sometimes limit their bioavailability and biological activity. acs.org Enzymatic hydrolysis offers a precise and controllable method to depolymerize these large macromolecules into smaller oligosaccharides with potentially enhanced or novel functionalities. sciopen.comfrontiersin.org This method is advantageous over chemical hydrolysis as it operates under mild conditions and with high specificity, minimizing unwanted side reactions. peerj.com
A study focused on Spirulina platensis demonstrated the successful preparation of a bioactive oligosaccharide, designated SPO-1, using a glycosidase from a marine bacterium. sciopen.comfrontiersin.org The resulting tetrasaccharide had a low molecular weight of 650.2 Da and was primarily composed of glucose units linked by α-type glycosidic bonds. sciopen.comfrontiersin.org This enzymatically produced oligosaccharide exhibited significant prebiotic activity. It was shown to selectively promote the growth of beneficial gut bacteria, including Lactobacillus paracasei and Bifidobacterium animalis. frontiersin.org Furthermore, in vitro fermentation with human fecal microbiota showed that SPO-1 could increase the production of short-chain fatty acids and favorably modulate the composition of the gut microbiota, notably stimulating the growth of Bacteroides. sciopen.comfrontiersin.org This demonstrates that enzymatic depolymerization is an effective strategy for producing low-molecular-weight oligosaccharides from Spirulina with valuable prebiotic properties. Other enzymes, such as cellulase (B1617823) and α-amylase, have also been used to hydrolyze Spirulina polysaccharides, primarily in the context of bioethanol production. researchgate.net
Complexation with Other Biomolecules (e.g., Proteins, Other Polysaccharides)
Forming complexes of Spirulina polysaccharides with other biomolecules is another strategy to modify their properties and enhance their utility. These non-covalent complexes can improve stability, solubility, and biological efficacy.
Complexation with metal ions to form polysaccharide-protein complexes has been explored. For example, Spirulina polysaccharide-iron(III) complexes have been synthesized. researchgate.net These complexes demonstrate greater thermal stability compared to the native polysaccharide. researchgate.net Functionally, the iron complex showed enhanced immunomodulatory activity by more effectively promoting lymphocyte proliferation, indicating its potential as an immunomodulatory agent with possible antitumor properties. researchgate.net
Spirulina polysaccharides have also been successfully complexed with other polysaccharides, such as chitosan (B1678972), to create functional biomaterials. nih.govmdpi.com One study developed active films by incorporating Arthrospira platensis polysaccharide (APP) into a chitosan matrix. The resulting composite films showed improved mechanical properties, and more importantly, enhanced antimicrobial and antioxidant activities compared to the plain chitosan film. Another study reported the development of a spirulina-chitosan hydrogel that promoted the proliferation of human fibroblast cells, suggesting its potential for wound healing applications. nih.gov These findings indicate that complexation with other biopolymers is a viable method to develop new materials with synergistic or enhanced functional properties for food packaging or biomedical use.
Impact of Structural Modifications on Biological Activities
Structural modifications of Spirulina polysaccharides have a profound and direct impact on their biological activities. By altering chemical groups, molecular weight, or forming complexes, the therapeutic potential of these natural polymers can be significantly enhanced.
Sulfation: The introduction or enhancement of sulfate groups is strongly correlated with increased bioactivity. A higher degree of sulfation has been shown to improve the anti-cancer effects of Spirulina polysaccharides. mdpi.com The antiviral activity of Calcium Spirulan is critically dependent on its sulfated structure and the associated calcium ion; modifications such as desulfation or replacement of Ca2+ with certain other metal ions can diminish its potency. acs.orgnih.gov Sulfated polysaccharides from Spirulina also exhibit notable anticoagulant and antioxidant activities. mdpi.com
Phosphorylation and Carboxymethylation: While specific data for Spirulina is scarce, modifications like phosphorylation and carboxymethylation are known to enhance the bioactivities of polysaccharides from other sources. mdpi.comnih.govresearchgate.net These modifications typically increase water solubility and introduce negative charges, which can lead to improved antioxidant, immunomodulatory, and antitumor properties. researchgate.netresearchgate.net
Enzymatic Depolymerization: Reducing the molecular weight of Spirulina polysaccharides through controlled enzymatic hydrolysis can yield oligosaccharides with distinct biological functions. Research shows that enzymatically produced oligosaccharides from Spirulina possess potent prebiotic activity, stimulating the growth of beneficial gut bacteria and modulating the microbiota. sciopen.comfrontiersin.org This is in contrast to some chemical depolymerization methods, which have been reported to decrease the antiviral activity of certain sulfated polysaccharides. nih.gov
Complexation: Forming complexes with other molecules creates novel entities with enhanced properties. The complexation of Spirulina polysaccharide with iron has been shown to increase its thermal stability and immunomodulatory activity. researchgate.net Similarly, forming composite films with chitosan enhances the antioxidant and antimicrobial properties of the material, opening up applications in active food packaging.
Comparative Analysis of Lambda Spirulinan with Other Algal Polysaccharides
Comparison with Other Spirulina Polysaccharides (e.g., Calcium Spirulan (B1169739), PSP)
Arthrospira platensis is known to produce several polysaccharides, including calcium spirulan (Ca-SP) and polysaccharides from Spirulina platensis (PSP). While lambda spirulinan is also derived from Spirulina, its specific structural details and how they directly compare to Ca-SP and PSP in the literature are not extensively detailed in the search results.
Calcium spirulan (Ca-SP) is a well-studied sulfated polysaccharide from Spirulina platensis. It is composed of repeating units that include rhamnose, 3-O-methyl-rhamnose (acofriose), 2,3-di-O-methyl-rhamnose, 3-O-methylxylose, uronic acids, and sulfate (B86663) groups, chelated with calcium ions. The backbone of Ca-SP primarily consists of 1,3-linked rhamnose and 1,2-linked 3-O-methylrhamnose units with sulfate substitution at the 4-position. nih.govifremer.fr Its molecular weight is approximately 200,000 Da and it contains 5 to 20% sulfate depending on the source. ifremer.fr Ca-SP is known for its antiviral activity, particularly against enveloped viruses, by inhibiting viral replication and infiltration. ifremer.frencyclopedia.pub
Polysaccharides from Spirulina platensis (PSP) have also been investigated for their biological effects. One study on PSP reported an average molecular weight of 29,600 Da, with the main monosaccharides being rhamnose (24.7%), glucose (16.15%), and galactose (13.32%). PSP has shown beneficial effects on constipation symptoms in mice, improving defecation patterns and positively affecting gut microbiota composition. nih.gov
While both Ca-SP and PSP are characterized by the presence of rhamnose and other sugars, and both are sulfated to some degree, the precise structural differences that distinguish this compound from these other Spirulina polysaccharides, particularly regarding the specific linkage patterns and sulfation degrees that define "this compound" as a distinct entity, are not explicitly provided in the search results. The term "spirulan-like substances" is sometimes used, suggesting a family of related polysaccharides from Spirulina. ifremer.fr
Structural Homologies and Differences with Carrageenans (e.g., Lambda-carrageenan)
Carrageenans are a family of linear sulfated polysaccharides extracted from red seaweed (Rhodophyceae). mdpi.comslideshare.net The three main types are kappa (κ), iota (ι), and lambda (λ) carrageenan, which differ in the number and position of sulfate groups attached to a repeating disaccharide unit of D-galactose and 3,6-anhydro-galactose. encyclopedia.pubmdpi.comnih.gov
Lambda (λ)-carrageenan is characterized by having three sulfate groups per two galactose molecules, specifically 2-sulfated 1,3 linked α-D-galactose and 2,6-disulfated 1,4-linked β-D-galactose repeating units. frontiersin.org This high degree of sulfation (32-39%) prevents the formation of a helical structure and thus lambda-carrageenan is primarily a non-gelling thickener in solutions. encyclopedia.pubnih.govulprospector.com It does not require ions for viscosity and is cold-soluble, unlike kappa and iota carrageenans which form gels in the presence of potassium and calcium ions, respectively. nih.govulprospector.com
Comparing this compound to lambda-carrageenan reveals both a shared characteristic (being sulfated polysaccharides) and potential structural differences. While this compound contains rhamnose, methyl-rhamnose, and uronic acids in its composition nih.govifremer.fr, lambda-carrageenan is based on galactose units. mdpi.comnih.gov The repeating disaccharide units and the specific linkage patterns are distinct. Lambda-carrageenan's structure is well-defined by its galactose and anhydro-galactose backbone with specific sulfation patterns mdpi.comnih.gov, whereas the detailed repeating structure that specifically defines "this compound" in contrast to other spirulans like Ca-SP is not clearly delineated in the provided information. However, both are anionic due to the presence of sulfate groups. ifremer.frresearchgate.net
Table 1: Structural Comparison of Polysaccharides
| Feature | This compound | Calcium Spirulan (Ca-SP) | PSP (Spirulina platensis) | Lambda-Carrageenan |
| Source | Arthrospira platensis (Spirulina) | Arthrospira platensis (Spirulina) | Spirulina platensis | Red Seaweed (Rhodophyceae) |
| Monosaccharide Composition | Rhamnose, Methyl-rhamnose, Uronic acids, trace Xylose, Glucuronic acid, Galacturonic acid nih.govifremer.fr | Rhamnose, 3-O-methyl-rhamnose, 2,3-di-O-methylrhamnose, 3-O-methylxylose, Uronic acids nih.gov | Rhamnose, Glucose, Galactose (main) nih.gov | D-Galactose, 3,6-Anhydro-galactose mdpi.comnih.gov |
| Sulfation Degree | Sulfated (specific degree not explicitly stated for "this compound") ifremer.fr | 5-20% ifremer.fr | Sulfated (degree not specified) researchgate.net | 32-39% encyclopedia.pub |
| Repeating Unit | Contains Rhamnose and 3-O-methyl-Rha units ifremer.fr | [→3)-α-L-Rha(1→2)-α-L-Aco-(1→] with sulfate ifremer.fr | Not specified | Alternating D-galactose and 3,6-anhydro-galactose with sulfate groups mdpi.comnih.gov |
| Gelling Property | Not specified | Not specified | Not specified | Non-gelling thickener nih.govulprospector.com |
| Ionic Requirement | Not specified | Chelated with calcium ions ontosight.ai | Not specified | Does not require ions for viscosity ulprospector.com |
Comparative Biological Activities Across Different Algal Polysaccharides
Algal sulfated polysaccharides, including those from Spirulina and carrageenans, exhibit a range of biological activities such as anticoagulant, antiviral, antioxidative, anticancer, and immunomodulatory effects. researchgate.netresearchgate.net
Calcium spirulan (Ca-SP) from Spirulina platensis is known for its potent antiviral activity against various enveloped viruses, including HSV-1, HCMV, MeV, MUV, INF A, and HIV-1. ifremer.frencyclopedia.pubcyanotech.com Its antiviral potency is influenced by molecular weight, sulfate content, and the type of counterion chelated with sulfate groups. cyanotech.com Ca-SP inhibits viral replication and prevents virus-cell attachment and fusion. ifremer.frscholars.direct It also exhibits anticoagulant activity, although generally lower than standard unfractionated heparin. ifremer.fr
Carrageenans, including lambda-carrageenan, also possess antiviral properties. Lambda-carrageenan has shown inhibitory effects against viruses like RABV, DENV-3, and SARS-CoV-2 by targeting viral attachment and internalization. encyclopedia.pubnih.gov While all three main types of carrageenan (kappa, iota, and lambda) have shown antiviral action against SARS-CoV-2, iota-carrageenan has demonstrated stronger activity in some studies compared to lambda and kappa carrageenans. encyclopedia.pubnih.gov Lambda-carrageenan has also been reported to induce interferon synthesis and have biological effects on the immune response. encyclopedia.pub
PSP from Spirulina platensis has shown effects on gut health and microbiota in mice. nih.gov Other studies on sulfated polysaccharides from Spirulina have indicated anticoagulant and anticancer activities against certain cell lines. researchgate.net
While direct comparative studies explicitly detailing the biological activities of "this compound" against a wide panel of activities compared to Ca-SP, PSP, and carrageenans are not prominently featured in the search results, the information suggests overlapping areas of activity, particularly in antiviral and potentially immunomodulatory effects, common to many sulfated algal polysaccharides. The specific structural nuances of each polysaccharide likely contribute to variations in the potency and breadth of these activities.
Table 2: Comparative Biological Activities
| Activity | This compound | Calcium Spirulan (Ca-SP) ifremer.frencyclopedia.pubcyanotech.comscholars.direct | PSP (Spirulina platensis) nih.govresearchgate.net | Lambda-Carrageenan encyclopedia.pubnih.gov |
| Antiviral | Implied (as a spirulan) | Potent (enveloped viruses) | Indicated (Sulfated PSP) | Yes (RABV, DENV-3, SARS-CoV-2) |
| Anticoagulant | Implied (as a spirulan) | Yes (lower than heparin) | Indicated (Sulfated PSP) | Not a primary reported activity compared to gelling/thickening slideshare.net |
| Antioxidant | Not specified | Not specified | Indicated (Sulfated PSP) | Indicated researchgate.net |
| Immunomodulatory | Not specified | Yes (activates macrophages, induces cytokines) ontosight.ai | Yes researchgate.net | Indicated (induces interferon) encyclopedia.pub |
| Anticancer | Not specified | Yes (induces apoptosis, inhibits growth) ontosight.ai | Yes (against certain cell lines) researchgate.net | Indicated researchgate.net |
| Gut Health | Not specified | Not specified | Yes (improves constipation, affects microbiota) nih.gov | Potential impact on gut microbiota nih.gov |
Distinct Advantages of this compound Compared to Counterparts
Identifying the distinct advantages of this compound specifically, compared to other Spirulina polysaccharides like Ca-SP and PSP, or to carrageenans like lambda-carrageenan, is challenging based solely on the provided search results. The literature often discusses "spirulan" or "sulfated polysaccharide from Spirulina" more broadly, making it difficult to isolate advantages unique to a polysaccharide precisely defined as "this compound".
However, based on the general properties of Spirulina-derived polysaccharides and carrageenans, some potential points of comparison can be inferred:
Source Organism: this compound comes from Arthrospira platensis, a cyanobacterium widely cultivated and consumed, often recognized for its nutritional profile beyond just polysaccharides. cosmoderma.itnih.gov Carrageenans are sourced from red seaweeds. mdpi.comslideshare.net This difference in source organism might influence extraction methods, co-occurring compounds, and regulatory considerations.
Structural Specificity vs. Variability: While carrageenans have defined repeating units and sulfation patterns for their main types (kappa, iota, lambda) encyclopedia.pubnih.gov, the characterization of different "spirulans" like calcium spirulan and potentially this compound suggests a family of related but perhaps structurally variable polysaccharides within Spirulina. This variability could lead to a broader or more specific range of biological activities depending on the isolation and purification process.
Functional Properties: Lambda-carrageenan is primarily known for its thickening properties due to its non-gelling nature. nih.govulprospector.com The specific functional properties (e.g., viscosity, gelling) of this compound are not detailed, which makes a direct comparison of their rheological advantages difficult. Calcium spirulan is highlighted for its antiviral properties. ifremer.frencyclopedia.pub If this compound possesses a unique structural feature or sulfation pattern, it might confer specific or enhanced biological activities not as pronounced in other spirulans or carrageenans.
Research Focus: Calcium spirulan has been more extensively studied for its antiviral effects. ifremer.frencyclopedia.pubcyanotech.com PSP research has explored gut health benefits. nih.gov The focus of research on "this compound" specifically, and any unique advantages identified in those studies, are not clearly presented in the search results.
Table 3: Potential Comparative Advantages
| Feature | This compound (Potential) | Calcium Spirulan (Ca-SP) ifremer.frencyclopedia.pubontosight.aicyanotech.com | PSP (Spirulina platensis) nih.gov | Lambda-Carrageenan nih.govulprospector.com |
| Source Benefits | From nutritious Spirulina (Cyanobacterium) cosmoderma.itnih.gov | From nutritious Spirulina cosmoderma.itnih.gov | From nutritious Spirulina cosmoderma.itnih.gov | From Red Seaweed (Macroalgae) mdpi.comslideshare.net |
| Antiviral Efficacy | Potential for specific viral targets (requires research) | Well-documented broad antiviral activity | Indicated antiviral activity | Documented antiviral activity (e.g., SARS-CoV-2) encyclopedia.pubnih.gov |
| Gut Health Benefits | Potential (as a Spirulina polysaccharide) | Not primary focus | Documented benefits in mice | Potential impact on gut microbiota nih.gov |
| Functional Use | Specific rheological properties (requires characterization) | Not primarily a functional ingredient | Not primarily a functional ingredient | Effective non-gelling thickener nih.govulprospector.com |
| Structural Uniqueness | Potential for unique linkages/sulfation (requires characterization) | Defined structure with specific linkages nih.govifremer.fr | Composition characterized nih.gov | Defined repeating unit and sulfation encyclopedia.pubnih.gov |
Challenges and Future Research Directions for Lambda Spirulinan
Q & A
Q. What are the established protocols for isolating and purulating lambda spirulinan from its source material?
To isolate this compound, researchers should employ a combination of solvent extraction (e.g., ethanol/water mixtures) and column chromatography (size-exclusion or ion-exchange). Protocols must specify centrifugation parameters (e.g., 10,000 ×g for 20 min) to remove cellular debris and preserve structural integrity. Validation via SDS-PAGE or mass spectrometry is critical to confirm purity . Experimental reproducibility requires documenting buffer pH, temperature, and solvent ratios to minimize batch variability .
Q. What spectroscopic and chromatographic techniques are most effective for characterizing the structural properties of this compound?
Fourier-transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR) are essential for identifying functional groups and stereochemistry. High-performance liquid chromatography (HPLC) with UV-Vis detection at 280 nm can quantify purity, while circular dichroism (CD) spectroscopy assesses secondary structure stability under varying pH/temperature conditions. Researchers must calibrate instruments with reference standards and include negative controls (e.g., solvent-only runs) to avoid artifact signals .
Q. How can researchers optimize extraction yields of this compound while maintaining its structural integrity?
A factorial design of experiments (DoE) is recommended, testing variables like extraction time, solvent polarity, and sonication intensity. Response surface methodology (RSM) can model interactions between parameters. Structural integrity should be monitored via dynamic light scattering (DLS) for aggregation and fluorescence spectroscopy for denaturation. Triplicate trials and ANOVA analysis are necessary to validate optimal conditions .
Advanced Research Questions
Q. What experimental designs are recommended to investigate the molecular mechanisms of this compound's bioactivity in human cell lines?
Use a multi-omics approach: transcriptomics (RNA-seq) to identify differentially expressed genes, proteomics (LC-MS/MS) to map protein interactions, and metabolomics (NMR or GC-MS) to track metabolic shifts. Include dose-response assays (e.g., 0.1–100 µM) and isogenic cell line controls (e.g., CRISPR knockouts) to isolate target pathways. Ensure blinding and randomization to mitigate bias in high-throughput data .
Q. How should researchers address discrepancies in reported bioactivity data of this compound across different in vitro models?
Conduct a meta-analysis of existing studies, stratifying data by cell type (e.g., HEK293 vs. HeLa), assay conditions (e.g., serum-free vs. serum-containing media), and exposure duration. Use Cohen’s d to quantify effect sizes and identify outliers. Replicate conflicting experiments with standardized protocols, and apply Bland-Altman plots to assess inter-lab variability .
Q. What strategies are effective for elucidating the metabolic pathways involved in this compound's pharmacokinetics?
Combine in vivo tracer studies (e.g., ¹⁴C-labeled this compound) with computational modeling (e.g., physiologically based pharmacokinetic (PBPK) simulations). Microdialysis in rodent models can monitor real-time tissue distribution. For enzyme identification, use hepatic microsomal assays with CYP450 inhibitors (e.g., ketoconazole) and UPLC-QTOF-MS to detect metabolites. Validate findings with knockout animal models .
Q. How can researchers design robust dose-response studies to evaluate this compound's toxicity thresholds in primary cell cultures?
Adhere to OECD Guidelines 423 or 129, using 3D spheroid models to mimic tissue complexity. Measure IC₅₀ values via MTT assays and apoptosis markers (e.g., caspase-3 activation). Include positive controls (e.g., cisplatin for cytotoxicity) and negative controls (culture medium alone). Nonlinear regression models (e.g., Hill equation) should fit dose-response curves, with bootstrap resampling for confidence intervals .
Methodological Considerations
- Data Contradiction Analysis : Apply Bradford-Hill criteria to assess causality in observed effects. Use sensitivity analysis in computational models to identify confounding variables .
- Statistical Rigor : Pre-register hypotheses on platforms like Open Science Framework to avoid HARKing (Hypothesizing After Results are Known). Report effect sizes and p-values with corrections for multiple comparisons (e.g., Bonferroni) .
- Ethical Compliance : For in vivo studies, follow ARRIVE 2.0 guidelines for experimental transparency and obtain approval from institutional animal care committees .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
